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For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-amino-5-methylthiophene-3-carboxylate is a polysubstituted aminothiophene that
serves as a crucial building block in organic synthesis. Its unique molecular architecture,
featuring a thiophene core with amino and ethyl carboxylate functionalities, makes it a versatile
precursor for the synthesis of a wide array of heterocyclic compounds. This guide provides a
comprehensive overview of its chemical properties, synthesis, and significant applications, with
a particular focus on its role in the development of pharmacologically active molecules.
Detailed experimental protocols and quantitative data are presented to facilitate its practical
application in a research and development setting.

Chemical and Physical Properties

Ethyl 2-amino-5-methylthiophene-3-carboxylate is a light yellow solid at room temperature.
The presence of the amino group and the ester functionality allows for a variety of chemical
modifications, making it a valuable intermediate in synthetic chemistry. Its stability and
lipophilicity are enhanced by the methyl group on the thiophene ring.

Table 1: Physicochemical Properties
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Property Value Reference
Molecular Formula CsH11NO2S
Molecular Weight 185.24 g/mol
CAS Number 4815-32-1
Appearance White to light yellow
powder/crystal
Melting Point 47.0t0 51.0 °C
Purity >98.0% (GC)
Table 2: Spectroscopic Data
Spectroscopy Data Reference

& 1.33 (t, 3H, J = 7.2 Hz), 2.26
(d, 3H, J = 1.2 Hz), 4.25 (q,
2H, J = 7.2 Hz), 5.76 (br. s,
2H), 6.61 (g, 1H, J = 1.2 Hz)

1H-NMR (400 MHz, CDCls)

3422, 3306 (NH), 1681 (C=0),

IR (KBr, cm~1
( ) 1589 (NH), 1331 (C-N)

Synthesis

The most common and well-established method for synthesizing Ethyl 2-amino-5-
methylthiophene-3-carboxylate is the Gewald reaction. This one-pot, multi-component
reaction involves the condensation of a ketone or aldehyde with an a-cyanoester in the
presence of elemental sulfur and a basic catalyst.

The Gewald Reaction

The Gewald reaction offers a straightforward and efficient route to polysubstituted 2-
aminothiophenes. The reaction mechanism begins with a Knoevenagel condensation between
the ketone (in this case, propionaldehyde, which will form the 5-methyl group after reaction and

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1277848?utm_src=pdf-body
https://www.benchchem.com/product/b1277848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

tautomerization) and the a-cyanoester (ethyl cyanoacetate). This is followed by the addition of
elemental sulfur and subsequent cyclization to form the thiophene ring.

Knoevenagel Condensation

Ethyl cyanoacetate Sulfur Addition & Cyclization

Cyclization &
S Ethyl 2-amino-5-
+
Sulfur . Tautomerization B | ethylthiophene-
3-carboxylate

Propionaldehyde

Click to download full resolution via product page

Caption: The Gewald reaction mechanism for the synthesis of the title compound.

Experimental Protocol: Gewald Synthesis

This protocol is adapted from a representative procedure for the Gewald synthesis of Ethyl 2-
amino-5-methylthiophene-3-carboxylate.

Materials:

» Propionaldehyde

» Ethyl cyanoacetate

o Elemental sulfur powder

e Triethylamine

e N,N-Dimethylformamide (DMF)
o Ethyl acetate

e Water
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o Saturated saline solution

e Anhydrous sodium sulfate

« Silica gel for column chromatography
Procedure:

» To a three-necked flask containing 100 mL of N,N-dimethylformamide (DMF), add ethyl
cyanoacetate (0.5 mol), sulfur powder (0.5 mol), and triethylamine (0.5 mol). Stir the mixture
until all solids are completely dissolved.

o Slowly add a solution of propionaldehyde (0.55 mol) in a suitable solvent dropwise to the
reaction mixture. An exothermic reaction will naturally increase the internal temperature.

o Heat the reaction mixture to and maintain it at 60°C with continuous stirring until the reaction
is complete (monitoring by TLC is recommended).

» After the reaction is complete, cool the mixture and slowly pour it into water.
» Extract the aqueous mixture with ethyl acetate.

o Combine the organic phases and wash sequentially with water and a saturated saline
solution.

» Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by
distillation under reduced pressure to obtain the crude product.

» Purify the crude product by silica gel column chromatography to yield Ethyl 2-amino-5-
methylthiophene-3-carboxylate.

Applications in Drug Development and Organic
Synthesis

Ethyl 2-amino-5-methylthiophene-3-carboxylate is a valuable intermediate in the synthesis
of various heterocyclic compounds with diverse biological activities. Its functional groups
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provide reactive sites for further chemical transformations, enabling the construction of more
complex molecular scaffolds.

Synthesis of Thienopyrimidines

A primary application of this compound is in the synthesis of thienopyrimidine derivatives.
Thienopyrimidines are a class of fused heterocyclic compounds that have garnered significant
attention in medicinal chemistry due to their wide range of pharmacological activities, including
anti-inflammatory, antimicrobial, and antiproliferative properties.

Ethyl 2-amino-5-methylthiophene-
3-carboxylate

'

Reaction with a suitable
reagent (e.g., nitrile)

Cyclization

Thienopyrimidine Derivative

Click to download full resolution via product page

Caption: General workflow for the synthesis of thienopyrimidines.

Other Applications

Beyond thienopyrimidines, this versatile building block is utilized in the development of:
o Agrochemicals: It is used in the formulation of crop protection products.

e Dyes and Polymers: Its thiophene structure is suitable for applications in materials science,
including the synthesis of dyes and conductive polymers.
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o Enzyme Inhibitors: Researchers use this compound in studies involving enzyme inhibition to
gain insights into metabolic pathways.

Safety and Handling

Appropriate safety precautions should be taken when handling Ethyl 2-amino-5-
methylthiophene-3-carboxylate and the reagents used in its synthesis. It is advisable to work
in a well-ventilated fume hood and wear personal protective equipment, including gloves,
safety glasses, and a lab coat. For detailed safety information, refer to the Material Safety Data
Sheet (MSDS) provided by the supplier.

Conclusion

Ethyl 2-amino-5-methylthiophene-3-carboxylate is a cornerstone intermediate in the field of
heterocyclic chemistry. Its straightforward synthesis via the Gewald reaction and the reactivity
of its functional groups make it an indispensable tool for medicinal chemists and materials
scientists. The continued exploration of its synthetic utility is expected to lead to the discovery
of novel compounds with significant therapeutic and technological potential.

 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 2-amino-5-
methylthiophene-3-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277848#what-is-ethyl-2-amino-5-methylthiophene-
3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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